Cas no 2172271-70-2 (3-iodo-1-methanesulfonyl-1H-indole-4-carboxylic acid)

• Product Name: 3-iodo-1-methanesulfonyl-1H-indole-4-carboxylic acid
• CAS No: 2172271-70-2
• MF: C₁₀H₈INO₄S
• MW: 365.144293785095
• CID: 6110825
• PubChem ID: 165529159
• Update Time: 2025-05-20

3-iodo-1-methanesulfonyl-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1-methanesulfonyl-1H-indole-4-carboxylic acid
• EN300-1456627
• 2172271-70-2

• Inchi： 1S/C10H8INO4S/c1-17(15,16)12-5-7(11)9-6(10(13)14)3-2-4-8(9)12/h2-5H,1H3,(H,13,14)
• InChI Key： YOXDQNQENUHIHK-UHFFFAOYSA-N
• SMILES： IC1=CN(C2C=CC=C(C(=O)O)C=21)S(C)(=O)=O

Computed Properties

• Exact Mass: 364.92188g/mol
• Monoisotopic Mass: 364.92188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.8Ų

Additional information on 3-iodo-1-methanesulfonyl-1H-indole-4-carboxylic acid

Comprehensive Overview of 3-iodo-1-methanesulfonyl-1H-indole-4-carboxylic acid (CAS No. 2172271-70-2)

3-iodo-1-methanesulfonyl-1H-indole-4-carboxylic acid (CAS No. 2172271-70-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the indole family, a class of heterocyclic compounds known for their diverse biological activities. With the increasing demand for novel drug candidates and small-molecule inhibitors, researchers are exploring the potential of iodo-substituted indoles like this derivative for targeted therapies.

The molecular structure of 3-iodo-1-methanesulfonyl-1H-indole-4-carboxylic acid incorporates a methanesulfonyl group and a carboxylic acid functionality, which enhances its reactivity and binding affinity. These features make it a valuable intermediate in the synthesis of biologically active compounds, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies highlight its role in medicinal chemistry, where it serves as a scaffold for designing molecules with potential applications in oncology and neurology.

One of the key advantages of 3-iodo-1-methanesulfonyl-1H-indole-4-carboxylic acid is its compatibility with modern cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in drug discovery, enabling the rapid assembly of complex molecules. Researchers are particularly interested in its iodo-substituent, which facilitates further functionalization, making it a versatile building block for high-throughput screening libraries.

In the context of green chemistry, the synthesis and application of 3-iodo-1-methanesulfonyl-1H-indole-4-carboxylic acid align with the growing emphasis on sustainable practices. The compound’s efficient synthetic routes and potential for atom economy are critical considerations for industrial-scale production. Additionally, its stability under various conditions makes it suitable for long-term storage and transportation, addressing logistical challenges in the fine chemicals market.

The rising interest in personalized medicine and precision agriculture has further amplified the relevance of 3-iodo-1-methanesulfonyl-1H-indole-4-carboxylic acid. Its structural motifs are being investigated for their role in modulating biological pathways, offering insights into structure-activity relationships (SAR). This knowledge is instrumental in optimizing lead compounds for enhanced efficacy and reduced side effects, a priority in modern pharmaceutical development.

From a commercial perspective, the demand for high-purity intermediates like 3-iodo-1-methanesulfonyl-1H-indole-4-carboxylic acid is driven by the expanding contract research organization (CRO) sector. Companies specializing in custom synthesis and process optimization are actively sourcing such compounds to meet the needs of academic and industrial clients. The compound’s CAS No. 2172271-70-2 serves as a unique identifier, ensuring traceability and compliance with regulatory standards.

In summary, 3-iodo-1-methanesulfonyl-1H-indole-4-carboxylic acid (CAS No. 2172271-70-2) represents a promising candidate in the realm of organic synthesis and drug discovery. Its multifaceted applications, combined with the evolving trends in biotechnology and sustainable chemistry, position it as a compound of enduring significance. As research continues to uncover its potential, this indole derivative is poised to play a pivotal role in advancing scientific and industrial innovations.